2,4-dimethyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• IUPAC Name: 2,4-dimethyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H26N2O4S2/c1-4-12-27(23,24)22-11-5-6-17-8-9-18(14-19(17)22)21-28(25,26)20-10-7-15(2)13-16(20)3/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key: CSHDYAQJXBZBMF-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)C)C
• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol

Description

Sulfonamides are a group of organic compounds that contain the sulfonamide functional group, which consists of a sulfonyl group (O=S=O) connected to an amine group (−NH 2). They are typically unreactive due to the rigidity of the functional group. The compound you mentioned also contains an aromatic ring, which is a cyclic molecule with a ring of resonance bonds that exhibits more stability than other geometric or connective arrangements with the same set of atoms.

Chemical Reactions Analysis

Aromatic compounds like benzene can undergo a variety of reactions, including substitution, addition, and oxidation. Sulfonamides, being relatively unreactive, do not readily participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the pKa value, which describes the acidity of a molecule, is directly related to the structure of the compound.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some sulfonamides are used as antimicrobial drugs, where they inhibit the synthesis of folic acid in bacteria, preventing their growth.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some sulfonamides, for example, can cause allergic reactions in some individuals.

Future Directions

The future directions for research into this compound would depend on its properties and potential applications. For example, if it has antimicrobial properties, research could focus on its potential use in treating bacterial infections.